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Compound of Interest

Compound Name: 4-Vinylsyringol

Cat. No.: B7890379

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for the handling of 4-Vinylsyringol, including operational and
disposal plans, to foster a secure and efficient research environment.

Hazard Identification and Safety Data

4-Vinylsyringol (CAS No. 28343-22-8) is a phenolic compound that requires careful handling
due to its potential health hazards.[1] Based on the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals, 4-Vinylsyringol is classified as a substance that can
cause skin irritation, serious eye damage, and respiratory irritation.[1] Ingestion may also be
harmful.

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and occupational
exposure limits (OELS) for 4-Vinylsyringol are not readily available in the searched literature,
the safety precautions are based on its GHS classification and its relation to the phenol
chemical class. Researchers should handle this chemical with the assumption that it is toxic
and irritant.

Quantitative Data Summary
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Data Point

Value

Source

GHS Hazard Statements

H315: Causes skin
irritationH318: Causes serious
eye damageH335: May cause

respiratory irritation

[1]

Molecular Formula C10H1203 [2][3]
Molecular Weight 180.20 g/mol [2]
Appearance White solid [4]

Storage Temperature

Inert atmosphere, store in

freezer, under -20°C

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) plan is critical to minimize exposure

and ensure the safety of laboratory personnel. The following PPE is mandatory when handling

4-Vinylsyringol.

PPE Requirements for Handling 4-Vinylsyringol
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Body Part

Required PPE

Specifications and
Rationale

Hands

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended. While
specific compatibility data for
4-Vinylsyringol is not available,
these materials generally offer
good resistance to phenols
and a range of organic
compounds.[5][6][7] Always
use thin gauge gloves for
splash protection only and
change them immediately after
contact.[8] For prolonged
handling, thicker, chemical-
resistant gloves should be

used.

Eyes/Face

Safety goggles with side
shields or a face shield

To protect against splashes
and aerosols that can cause
serious eye damage.[1]
Standard safety glasses are

not sufficient.

Body

Laboratory coat

A standard lab coat is required
to protect street clothing and

skin from contamination.

Respiratory

Air-purifying respirator with

organic vapor cartridges

Recommended when handling
the powder outside of a
certified chemical fume hood to
prevent respiratory tract
irritation.[1] Cartridges suitable
for organic vapors should be
used.[9][10][11]

Operational Plan for Safe Handling
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A systematic approach to handling 4-Vinylsyringol from receipt to disposal is essential. The
following workflow outlines the key steps to be taken.

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh and Prepare Solutions in Fume Hood

Conduct Experiment

Cleanup & Decontamination

Decontaminate Glassware and Surfaces

l

Segregate Waste

Label and Store Waste in Designated Area

Arrange for Professional Disposal
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Click to download full resolution via product page
Caption: A logical workflow for the safe handling of 4-Vinylsyringol.

Disposal Plan

Proper disposal of 4-Vinylsyringol and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance. As a phenolic compound, 4-
Vinylsyringol waste is considered hazardous.[12][13]

Step-by-Step Disposal Protocol:
e Segregation of Waste:

o Solid Waste: Unused or expired 4-Vinylsyringol powder, as well as contaminated items
like weighing paper, pipette tips, and gloves, should be collected in a clearly labeled,
sealed, and puncture-proof container designated for solid hazardous chemical waste.[4]

o Liquid Waste: Solutions containing 4-Vinylsyringol should be collected in a separate,
sealed, and clearly labeled container for liquid hazardous chemical waste. Do not mix with
other solvent waste streams unless compatibility is confirmed. Phenol/chloroform mixtures
can be treated as halogenated waste solvent.[12][13]

o Sharps: Any contaminated needles or other sharps must be disposed of in a designated
sharps container.

e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name "4-
Vinylsyringol," and the specific hazards (e.qg., "Toxic," "Irritant").[4]

o Storage:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area away from incompatible materials. Keep containers closed except when adding
waste.

e Disposal:
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o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.[4][12] Do not dispose of 4-Vinylsyringol down the drain or in regular
trash.[4]

Spill and Decontamination Protocol:

o Small Spills: In a chemical fume hood, absorb the spill with an inert material (e.g.,
vermiculite, sand). Collect the absorbent material in a sealed container for hazardous waste
disposal.

o Decontamination: Clean the spill area and any contaminated equipment with a suitable
solvent (e.g., ethanol) followed by soap and water. Collect all cleaning materials as
hazardous waste.

o Large Spills: Evacuate the area and contact your institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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